(1S)-spiro[2,3-dihydro-1H-naphthalene-4,3'-2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene]-1,8-diol

• Molecular Formula: C20H16O4
• Molecular Weight: 320.3 g/mol
• IUPAC Name: (1S)-spiro[2,3-dihydro-1H-naphthalene-4,3'-2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene]-1,8-diol
• InChI: InChI=1S/C20H16O4/c21-14-7-3-6-13-19(14)15(22)10-11-20(13)23-16-8-1-4-12-5-2-9-17(24-20)18(12)16/h1-9,15,21-22H,10-11H2/t15-/m0/s1
• InChI Key: VPWWOWTXVIXWBW-HNNXBMFYSA-N
• Isomeric SMILES: C1CC2(C3=C([C@H]1O)C(=CC=C3)O)OC4=CC=CC5=C4C(=CC=C5)O2
• SMILES: C1CC2(C3=C(C1O)C(=CC=C3)O)OC4=CC=CC5=C4C(=CC=C5)O2
• synonyms: CJ 12371; CJ-12,371

Description

(1S)-spiro[2,3-dihydro-1H-naphthalene-4,3'-2,4-dioxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene]-1,8-diol is a natural product found in Edenia with data available.

Scientific Research Applications

Biosynthetic Processes

Chloropestolides, compounds with structures similar to the chemical , have been isolated from fermentation cultures of the plant endophytic fungus Pestalotiopsis fici. These compounds feature chlorinated spiro skeletons derived from specific organic acids and were proposed as biosynthetic intermediates for other compounds, displaying cytotoxic properties against human tumor cell lines (Liu et al., 2013).

Synthesis and Biological Activity

Methods for synthesizing compounds featuring spiro skeletons related to the compound of interest have been developed. These methods have led to compounds with reported antitumor and anti-monoamine oxidase activities (Markosyan et al., 2020).

Molecular Structures and Properties

The molecular structures of similar spiro compounds have been elucidated using techniques such as X-ray crystal structural analysis. These studies have helped in understanding the configurations and potential applications of these compounds (Akita et al., 2012).